Cas no 89401-65-0 (4-Thiazolecarboxamide, 2-(1-oxido-4-pyridinyl)-)

• Product Name: 4-Thiazolecarboxamide, 2-(1-oxido-4-pyridinyl)-
• CAS No: 89401-65-0
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 602177
• PubChem ID: 20275326
• Update Time: 2025-04-19

4-Thiazolecarboxamide, 2-(1-oxido-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-(1-oxido-4-pyridinyl)-
• 2-(1-oxidopyridin-1-ium-4-yl)-1,3-thiazole-4-carboxamide
• 2-(1-Oxo-1lambda~5~-pyridin-4-yl)-1,3-thiazole-4-carboxamide
• SCHEMBL10953767
• 89401-65-0
• DTXSID50604517

• Inchi： 1S/C9H7N3O2S/c10-8(13)7-5-15-9(11-7)6-1-3-12(14)4-2-6/h1-5H,(H2,10,13)
• InChI Key： FRIFSRGXUFDKLD-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)N=C1C1C=C[N+](=CC=1)[O-]

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 110Ų